Cas no 2411220-52-3 (2-Chloro-N-[2-[1-(difluoromethyl)imidazol-2-yl]-1-phenylethyl]propanamide)

2-Chloro-N-[2-[1-(difluoromethyl)imidazol-2-yl]-1-phenylethyl]propanamide is a specialized organic compound featuring a unique structural framework combining an imidazole ring with a difluoromethyl group and a chloro-substituted propanamide moiety. This configuration imparts distinct reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as an intermediate in the synthesis of biologically active molecules. The presence of the difluoromethyl group enhances metabolic stability, while the chloro-propanamide segment offers versatility for further functionalization. Its well-defined molecular architecture makes it valuable for research in medicinal chemistry, where precise modifications are critical for optimizing target interactions. The compound is typically handled under controlled conditions due to its reactive functional groups.
2-Chloro-N-[2-[1-(difluoromethyl)imidazol-2-yl]-1-phenylethyl]propanamide structure
2411220-52-3 structure
Product Name:2-Chloro-N-[2-[1-(difluoromethyl)imidazol-2-yl]-1-phenylethyl]propanamide
CAS No:2411220-52-3
MF:C15H16ClF2N3O
MW:327.75684928894
CID:6019793
PubChem ID:145887660
Update Time:2025-05-20

2-Chloro-N-[2-[1-(difluoromethyl)imidazol-2-yl]-1-phenylethyl]propanamide Chemical and Physical Properties

Names and Identifiers

    • 2411220-52-3
    • 2-chloro-N-{2-[1-(difluoromethyl)-1H-imidazol-2-yl]-1-phenylethyl}propanamide
    • Z1562136919
    • EN300-7559289
    • 2-Chloro-N-[2-[1-(difluoromethyl)imidazol-2-yl]-1-phenylethyl]propanamide
    • Inchi: 1S/C15H16ClF2N3O/c1-10(16)14(22)20-12(11-5-3-2-4-6-11)9-13-19-7-8-21(13)15(17)18/h2-8,10,12,15H,9H2,1H3,(H,20,22)
    • InChI Key: GLIMQVZSRHOLKU-UHFFFAOYSA-N
    • SMILES: ClC(C)C(NC(C1C=CC=CC=1)CC1=NC=CN1C(F)F)=O

Computed Properties

  • Exact Mass: 327.0949962g/mol
  • Monoisotopic Mass: 327.0949962g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 46.9Ų

2-Chloro-N-[2-[1-(difluoromethyl)imidazol-2-yl]-1-phenylethyl]propanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7559289-0.05g
2-chloro-N-{2-[1-(difluoromethyl)-1H-imidazol-2-yl]-1-phenylethyl}propanamide
2411220-52-3 95.0%
0.05g
$212.0 2025-02-24

2-Chloro-N-[2-[1-(difluoromethyl)imidazol-2-yl]-1-phenylethyl]propanamide Related Literature

Additional information on 2-Chloro-N-[2-[1-(difluoromethyl)imidazol-2-yl]-1-phenylethyl]propanamide

Comprehensive Overview of 2-Chloro-N-[2-[1-(difluoromethyl)imidazol-2-yl]-1-phenylethyl]propanamide (CAS No. 2411220-52-3)

The compound 2-Chloro-N-[2-[1-(difluoromethyl)imidazol-2-yl]-1-phenylethyl]propanamide (CAS No. 2411220-52-3) is a specialized organic molecule with a unique structural framework. Its imidazole core and difluoromethyl substituent make it a subject of interest in pharmaceutical and agrochemical research. The presence of both chloro and propanamide functional groups further enhances its reactivity, enabling diverse applications in synthetic chemistry. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for fluorinated compounds like 2-Chloro-N-[2-[1-(difluoromethyl)imidazol-2-yl]-1-phenylethyl]propanamide has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in drug discovery to incorporate fluorine atoms into lead compounds. The difluoromethyl group, in particular, is known to mimic hydroxyl or carbonyl moieties, making it a valuable tool in medicinal chemistry. Additionally, the compound's imidazole ring is a common pharmacophore found in many FDA-approved drugs, further highlighting its significance.

The synthesis of 2-Chloro-N-[2-[1-(difluoromethyl)imidazol-2-yl]-1-phenylethyl]propanamide involves multi-step organic reactions, including amide coupling and heterocycle formation. Its CAS No. 2411220-52-3 serves as a unique identifier in chemical databases, facilitating accurate literature searches and regulatory compliance. The compound's purity and stability are critical for reproducible results, which is why advanced analytical techniques like HPLC and NMR are employed for characterization. These aspects are frequently queried in scientific forums and patent searches, reflecting the compound's relevance in cutting-edge research.

From an industrial perspective, 2-Chloro-N-[2-[1-(difluoromethyl)imidazol-2-yl]-1-phenylethyl]propanamide is often discussed in the context of green chemistry and sustainable synthesis. Researchers are investigating eco-friendly catalysts and solvent systems to optimize its production. This resonates with the broader push toward environmentally benign manufacturing processes, a topic gaining traction in academic publications and industry conferences. The compound's potential applications in crop protection and veterinary medicine are also being explored, addressing global challenges like food security and animal health.

In summary, 2-Chloro-N-[2-[1-(difluoromethyl)imidazol-2-yl]-1-phenylethyl]propanamide (CAS No. 2411220-52-3) represents a versatile and scientifically valuable compound. Its structural features and functional groups make it a promising candidate for innovative therapeutics and agrochemical solutions. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing chemical sciences and biotechnology.

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